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Compound of Interest

Compound Name: ON1231320

Cat. No.: B15603090

ON1231320 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of ON1231320, a
highly specific inhibitor of polo-like kinase 2 (PLK2).

Stability and Storage Conditions

Proper storage of ON1231320 is critical to maintain its integrity and activity for research
applications. The following tables summarize the recommended storage conditions for both the
solid compound and solutions.

Table 1: Storage of Solid ON1231320

Storage Format Temperature Duration Notes
Powder -20°C 3 years Keep tightly sealed.
Powder 4°C 2 years Keep tightly sealed.[1]

Table 2: Storage of ON1231320 in Solvent
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Solvent Temperature Duration Notes

Aliquot to avoid
DMSO -80°C 1 year repeated freeze-thaw
cycles.[2]

Aliquot to avoid
DMSO -20°C 1 month repeated freeze-thaw
cycles.[2]

Experimental Protocols & Handling

Reconstitution of ON1231320

For in vitro studies, ON1231320 can be dissolved in fresh, moisture-free DMSO.[2] The
solubility in DMSO is 46 mg/mL (98.4 mM).[2]

Preparation of Working Solutions for In Vivo Experiments

It is recommended to prepare working solutions for in vivo experiments freshly on the day of
use.[3][4]

o Example Protocol 1 (with PEG300 and Tween80):

o To prepare a 1 mL working solution, start with a clarified DMSO stock solution (e.g., 15
mg/mL).

o Add 50 uL of the DMSO stock solution to 400 puL of PEG300 and mix until the solution is
clear.

o Add 50 pL of Tween80 to the mixture and mix until clear.
o Add 500 pL of ddH20 to bring the final volume to 1 mL.
o This mixed solution should be used immediately for optimal results.[2]

o Example Protocol 2 (with corn oil):
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[e]

To prepare a 1 mL working solution, start with a clear DMSO stock solution (e.g., 3
mg/mL).

[e]

Add 50 pL of the DMSO stock solution to 950 uL of corn ail.

o

Mix thoroughly.

[¢]

This mixed solution should be used immediately for optimal results.[2]

Troubleshooting and FAQs

Q1: My ON1231320 powder has been stored at room temperature for a week. Is it still usable?

While long-term storage at room temperature is not recommended, short periods (less than one
week) at temperatures higher than recommended, such as during shipping, should not
significantly affect the product's life or efficacy. For optimal results, always adhere to the
recommended storage conditions.

Q2: |1 am seeing precipitation in my DMSO stock solution after storage at -20°C. What should |
do?

Precipitation can occur if the solution has been stored for an extended period or has undergone
multiple freeze-thaw cycles. Before use, allow the vial to equilibrate to room temperature for at
least 60 minutes.[5] If precipitation persists, gentle warming and/or sonication can be used to
aid dissolution.[3][4] To avoid this issue in the future, it is recommended to store the stock
solution in small aliquots to minimize freeze-thaw cycles.[2]

Q3: Can | store my ON1231320 solution in a refrigerator at 4°C?

Long-term storage of ON1231320 in solution is not recommended, especially at 4°C. For stock
solutions, storage at -20°C or -80°C is advised to ensure stability.[2] Working solutions should
ideally be prepared fresh on the day of the experiment.

Q4: Is ON1231320 sensitive to light?

While specific data on the photosensitivity of ON1231320 is not readily available, it is good
laboratory practice to store all chemical compounds, including ON1231320, protected from
light, especially when in solution.
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Q5: What are the known degradation products of ON12313207?

Currently, there is no publicly available information detailing the specific degradation products
of ON1231320. To minimize potential degradation, it is crucial to follow the recommended
storage and handling guidelines.

Visual Guides

ON1231320 Storage and Handling Workflow
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Caption: Recommended workflow for the storage and handling of ON1231320.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.benchchem.com/product/b15603090?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603090?utm_src=pdf-body
https://www.benchchem.com/product/b15603090?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Discovery of 2-(1H-indol-5-ylamino)-6-(2,4-difluorophenylsulfonyl)-8-methylpyrido[2,3-
d]pyrimidin-7(8H)-one (7a0) as a potent selective inhibitor of Polo like kinase 2 (PLK2) -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. medchemexpress.com [medchemexpress.com]

o 5. Polo-like kinases as potential targets and PLK2 as a novel biomarker for the prognosis of
human glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [ON1231320 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603090#0n1231320-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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